N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide

• Molecular Formula: C13H18ClNO
• Molecular Weight: 239.74 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide
• InChI: InChI=1S/C13H18ClNO/c1-9-10(14)6-5-7-11(9)15-12(16)8-13(2,3)4/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key: ALVRQBOMLKTPNI-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)NC(=O)CC(C)(C)C

Description

N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide, also known as Clenbuterol, is a β2-adrenergic agonist that has been widely used in scientific research. It is a synthetic compound that has been developed to mimic the effects of adrenaline and noradrenaline in the body. Clenbuterol has been shown to have a range of biochemical and physiological effects, and it has been used in a variety of research applications.

Mechanism of Action

N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide works by binding to β2-adrenergic receptors in the body. This leads to the activation of a signaling pathway that results in the relaxation of smooth muscle in the airways and the stimulation of protein synthesis in muscle cells. N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide has also been shown to have anti-inflammatory effects and to increase the activity of enzymes involved in fat metabolism.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide has a range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as to stimulate the release of glucose and fatty acids into the bloodstream. N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide has also been shown to increase the activity of enzymes involved in muscle protein synthesis and to decrease the activity of enzymes involved in muscle breakdown.

Advantages and Limitations for Lab Experiments

N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide has several advantages for use in lab experiments. It is a potent β2-adrenergic agonist that can be used to study the effects of adrenergic signaling pathways in the body. N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide has also been shown to have potent bronchodilatory effects, making it useful in the study of respiratory conditions. However, N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide also has limitations. It has been shown to have a narrow therapeutic window, meaning that it can have toxic effects at higher doses. N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide has also been shown to have variable effects in different animal species, making it difficult to extrapolate results to humans.

Future Directions

There are several future directions for research related to N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide. One area of interest is the development of new β2-adrenergic agonists that have fewer side effects and a wider therapeutic window. Another area of interest is the study of N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide in human subjects, as much of the research to date has been conducted in animal models. Additionally, there is interest in the use of N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide in the treatment of conditions such as chronic obstructive pulmonary disease (COPD) and cachexia.

Synthesis Methods

N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide can be synthesized using a variety of methods. One common method involves the reaction of 3,3-dimethylbutan-1-amine with 3-chloro-2-methylbenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide as a white crystalline powder.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide has been used in a variety of scientific research applications. It has been shown to have potent bronchodilatory effects, making it useful in the treatment of asthma and other respiratory conditions. N-(3-chloro-2-methylphenyl)-3,3-dimethylbutanamide has also been used in research related to muscle growth and fat loss. It has been shown to increase lean muscle mass and decrease body fat in animal studies.